Cas no 953414-71-6 (5-Bromo-3-(phenylethynyl)pyridin-2-amine)

• Product Name: 5-Bromo-3-(phenylethynyl)pyridin-2-amine
• CAS No: 953414-71-6
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 1083018
• PubChem ID: 23643605
• Update Time: 2025-04-20

5-Bromo-3-(phenylethynyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(phenylethynyl)pyridin-2-amine
• 5-Bromo-3-(phenylethynyl)-2-pyridinamine
• 953414-71-6
• 5-bromo-3-(2-phenylethynyl)pyridin-2-amine
• DB-368479

• Inchi： 1S/C13H9BrN2/c14-12-8-11(13(15)16-9-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H2,15,16)
• InChI Key： PGXQOWSVIDMNLS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#CC2C=CC=CC=2)=C1)N

Computed Properties

• Exact Mass: 271.99491g/mol
• Monoisotopic Mass: 271.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų